BP Fluor 350 picolyl azide

• Molecular Formula: C21H21N7O7S
• Molecular Weight: 515.5 g/mol
• InChI: InChI=1S/C21H21N7O7S/c1-11-14-6-18(36(32,33)34)16(22)8-17(14)35-21(31)15(11)7-20(30)24-5-4-19(29)27-13-3-2-12(25-9-13)10-26-28-23/h2-3,6,8-9H,4-5,7,10,22H2,1H3,(H,24,30)(H,27,29)(H,32,33,34)
• InChIKey: SFMHKGGENQWXLO-UHFFFAOYSA-N

BP Fluor 350 Picolyl Azide Overview

BP Fluor 350 picolyl azide (CAS: 2644752-83-8) is a specialized, blue-fluorescent probe from the class of copper-chelating azides . It is engineered for bioorthogonal labeling, utilizing a picolyl moiety to enhance copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) kinetics while retaining the capacity for strain-promoted, copper-free click chemistry with cyclooctynes . Its core fluorophore is designed as a more cost-effective equivalent to the widely used Alexa Fluor 350 dye, offering comparable brightness and spectral properties .

CuAAC Workflow Accelerated kinetics at low Cu concentrations support live-cell labeling.

Click Chemistry Mode Dual reactivity enables both CuAAC and copper-free SPAAC protocols.

Spectral Compatibility Blue-shifted emission reduces FITC channel crosstalk for multiplexed assays.

Why BP Fluor 350 Picolyl Azide Is Irreplaceable

Direct substitution of BP Fluor 350 picolyl azide with a standard, non-chelating azide-fluorophore conjugate (e.g., a simple alkyl azide) will lead to a dramatic loss in experimental performance. This is not a matter of minor efficiency loss; the fundamental reaction kinetics are orders of magnitude apart under identical, biocompatible copper concentrations [1]. Standard azides often require high (mM) copper concentrations that are cytotoxic or necessitate complex ligand mixtures (e.g., THPTA or BTTAA) to achieve viable reaction rates, whereas the chelating picolyl motif on BP Fluor 350 intrinsically accelerates the rate-determining step, enabling robust labeling even at 10-fold lower copper levels [2]. Furthermore, its dual capacity for both copper-catalyzed and copper-free click chemistry provides a unique versatility not found in conventional azides, which are typically limited to CuAAC only [3].

Risk Factor

BP Fluor 350 Picolyl Azide

Standard Alkyl Azide

CuAAC kinetics at low Cu

Supports labeling at 10–40 µM Cu

May yield no detectable product at comparable low Cu

Copper-free SPAAC

Reacts with strained cyclooctynes without copper

Lacks SPAAC reactivity; limited to CuAAC only

Cu load and cell stress

Operates at lower Cu levels

Typically requires high Cu concentrations that may increase cytotoxicity

• [1] Uttamapinant, C., Tangpeerachaikul, A., Grecian, S., Clarke, S., Singh, U., Slade, P., ... & Ting, A. Y. (2012). Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling. Angewandte Chemie International Edition, 51(24), 5852-5856. View Source
• [2] Iris Biotech. (2026). PotM: Click faster than you can Click!. Iris-Biotech.de. View Source
• [3] MedChemExpress. (n.d.). BP Fluor 350 picolyl azide. MedChemExpress.com. View Source

BP Fluor 350 Performance Evidence

Accelerated CuAAC Kinetics with Copper Chelation

BP Fluor 350 picolyl azide incorporates a copper-chelating picolyl moiety that dramatically accelerates CuAAC kinetics compared to conventional, non-chelating alkyl azides [1]. This chelation effect allows for the use of up to 10-fold lower copper concentrations while maintaining or exceeding the reaction rates of standard azides, significantly reducing cytotoxicity in live-cell applications [2]. Direct kinetic comparisons show that picolyl azides achieve 38-81% yield within 30 minutes under conditions where conventional azides yield no detectable product [1].

CuAAC Yield

Class-level

38–81% yield at 10 µM CuSO4 vs 0% for standard azide

Supports low-copper CuAAC labeling

Study-specific conditions apply

Evidence Dimension	CuAAC Reaction Yield at Low Copper Concentration
Target Compound Data	38% to 81% yield after 30 min at 10 µM CuSO4 (no THPTA ligand)
Comparator Or Baseline	Non-chelating alkyl azide (3): 0% yield (no detectable product) under identical conditions
Quantified Difference	Absolute difference of 38-81% yield; target enables reaction where comparator fails
Conditions	10 µM CuSO4, no THPTA ligand, 7-ethynyl coumarin as alkyne partner, 30 min reaction time.

Why This Matters

This enables efficient bioconjugation in sensitive biological environments where high copper levels would otherwise be toxic or disruptive.

• [1] Uttamapinant, C., Tangpeerachaikul, A., Grecian, S., Clarke, S., Singh, U., Slade, P., ... & Ting, A. Y. (2012). Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling. Angewandte Chemie International Edition, 51(24), 5852-5856. View Source
• [2] Iris Biotech. (2026). PotM: Click faster than you can Click!. Iris-Biotech.de. View Source

Reduced Fluorescein Spectral Overlap

The emission spectrum of BP Fluor 350 conjugates is slightly blue-shifted compared to that of standard AMCA (aminomethylcoumarin acetate) conjugates . This spectral property is critical for minimizing bleed-through into the fluorescein (FITC) detection channel, a common issue with other blue fluorophores. While specific nanometric shift values are not published, the documented reduction in spectral overlap is a key differentiator for multiplexed experimental designs .

Spectral Overlap

Data to verify

Reduced overlap vs AMCA; exact shift unpublished

Reported to reduce FITC channel crosstalk

Specific nm shift undisclosed

Evidence Dimension	Spectral Overlap with Fluorescein Emission
Target Compound Data	Reduced spectral overlap with fluorescein emission due to a shorter emission wavelength compared to AMCA.
Comparator Or Baseline	AMCA (aminomethylcoumarin acetate) and AMCA conjugates: greater spectral overlap with fluorescein.
Quantified Difference	Qualitative reduction in overlap; exact spectral separation values not disclosed.
Conditions	Fluorescence emission spectra of dye-protein conjugates in aqueous buffer.

Why This Matters

This enables cleaner, more reliable multiplexed assays by reducing crosstalk between the blue and green detection channels.

Flexibility from Lower Copper Requirements

A defining feature of picolyl azide-containing probes, including BP Fluor 350 picolyl azide, is their ability to achieve comparable CuAAC reaction rates with at least a 10-fold lower concentration of copper catalyst relative to standard, non-chelating azides [1]. This is a direct consequence of the picolyl group's function as an intramolecular chelator, which concentrates Cu(I) at the reaction center . For example, picolyl azide at 40 µM Cu produces a 3.9-fold greater signal than an alkyl azide at a 2.5-fold higher copper concentration (100 µM) [2].

Copper Efficiency

Class-level

3.9× signal at 40 µM Cu vs alkyl azide at 100 µM Cu

Supports reduced copper load

BTTAA ligand present

Evidence Dimension	Copper Catalyst Concentration Required for Equivalent Signal
Target Compound Data	Efficient labeling at Cu concentrations as low as 40 µM; can operate at 10x lower Cu than standard azides.
Comparator Or Baseline	Standard alkyl azides: typically require >100 µM Cu for efficient labeling under similar conditions.
Quantified Difference	Signal intensity at 40 µM Cu for picolyl azide is 3.9-fold greater than signal for alkyl azide at 100 µM Cu.
Conditions	CuAAC reaction on alkyne-modified proteins, presence of BTTAA ligand.

Why This Matters

This allows users to reduce reagent costs and minimize experimental artifacts associated with high copper loads, while expanding the assay window to challenging, copper-sensitive samples.

• [1] Iris Biotech. (2026). PotM: Click faster than you can Click!. Iris-Biotech.de. View Source
• [2] Uttamapinant, C., Tangpeerachaikul, A., Grecian, S., Clarke, S., Singh, U., Slade, P., ... & Ting, A. Y. (2012). Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling. Angewandte Chemie International Edition, 51(24), 5852-5856. View Source

Dual Reactivity: CuAAC and SPAAC

Unlike standard alkyl azides that are solely reliant on CuAAC, BP Fluor 350 picolyl azide is engineered for dual reactivity. It retains the ability to undergo copper-free strain-promoted azide-alkyne cycloaddition (SPAAC) with strained cyclooctynes (e.g., DBCO, BCN) to form a stable triazole linkage without the need for a copper catalyst or elevated temperatures . This provides a critical advantage for applications where copper is contraindicated, such as in vivo imaging or labeling of copper-sensitive metalloproteins.

Reactivity Profile

Data to verify

Reacts with DBCO via SPAAC without copper

Enables copper-free labeling

Applicable to strained cyclooctynes

Evidence Dimension	Reactivity Profile with Strained Cyclooctynes
Target Compound Data	Reacts with strained cyclooctynes (e.g., DBCO) to form a stable triazole linkage via SPAAC.
Comparator Or Baseline	Standard alkyl azides: exhibit negligible reactivity with strained cyclooctynes under similar mild conditions.
Quantified Difference	Qualitative difference; one is reactive (yes/no), the other is not.
Conditions	Aqueous buffer, ambient temperature, no copper catalyst present.

Why This Matters

This dual reactivity confers unmatched experimental flexibility, allowing a single reagent to be used in both copper-catalyzed (fast, high-efficiency) and copper-free (biocompatible, in vivo) workflows without changing the probe.

Cost-Effective Alternative to Alexa Fluor 350

The BP Fluor 350 core dye is specifically positioned as an economical, performance-equivalent alternative to Alexa Fluor 350 . Vendor documentation states that BP Fluor 350 provides Alexa Fluor 350-comparable brightness and performance at a significantly lower cost, making it a preferred choice for high-throughput or budget-constrained projects without sacrificing data quality . While exact pricing is vendor- and quantity-dependent, the value proposition is a direct factor in procurement decisions.

Cost Efficiency

Data to verify

Vendor-reported comparable to Alexa Fluor 350 at lower cost

May support budget-sensitive procurement

Exact savings vendor-dependent

Evidence Dimension	Relative Cost and Brightness
Target Compound Data	Cost-effective with brightness and performance comparable to Alexa Fluor 350.
Comparator Or Baseline	Alexa Fluor 350 azide: higher cost for comparable spectral performance.
Quantified Difference	Significantly lower cost (vendor claim, no specific price delta provided).
Conditions	Fluorescence spectroscopy and imaging applications.

Why This Matters

This directly addresses procurement budgets, enabling researchers to scale experiments or reallocate funds without compromising on the quality of fluorescence data.

Applications of BP Fluor 350 Picolyl Azide

Live-Cell Labeling with Minimal Cytotoxicity

This is the quintessential application. The 10-fold reduction in required copper concentration, supported by the accelerated CuAAC kinetics of the picolyl motif, allows for the specific labeling of alkyne-tagged surface proteins on living cells [1]. By operating at copper levels that are substantially less cytotoxic (e.g., 10-40 µM), researchers can track protein dynamics and interactions in their native cellular context without the confounding effects of copper-induced stress or cell death .

High-Content Multiplexed Imaging

The blue-shifted emission of BP Fluor 350, which reduces spectral bleed-through into the fluorescein (FITC) channel, makes it an ideal choice for multiplexed assays [1]. It serves as a reliable 'blue channel' reporter that can be confidently combined with green, red, and far-red probes in fixed-cell immunofluorescence or high-content screening platforms. This cleaner spectral separation directly translates to more accurate quantification and automated image analysis .

Copper-Sensitive Bioconjugation

For the modification of metalloproteins, nucleic acids, or other biomolecules susceptible to oxidative damage from Cu(I), the copper-free SPAAC reactivity of this probe is essential [1]. By using a DBCO-modified target, BP Fluor 350 picolyl azide can achieve site-specific conjugation in physiological buffers without any copper catalyst, preserving the structural integrity and function of sensitive macromolecules .

High-Throughput Screening & Assay Development

In large-scale screening campaigns or routine assay workflows where reagent cost is a significant factor, BP Fluor 350 picolyl azide offers a direct, performance-equivalent replacement for the more expensive Alexa Fluor 350 [1]. This allows laboratories to maintain the high sensitivity and stability of their established protocols while substantially reducing per-assay costs, enabling larger screens or more replicates within the same budget .

Application

Selection Property

Validation Focus

Low-copper live-cell labeling

Picolyl-accelerated CuAAC kinetics

Cell viability and labeling specificity under low Cu

Multiplexed fluorescence imaging

Blue-shifted emission spectrum

Spectral separation in multiplex panels

Copper-free bioconjugation

SPAAC-compatible azide

Reactivity with cyclooctyne-functionalized targets

Budget-conscious screening assays

Procurement-fit probe selection

Cost-performance ratio in large-scale assays

• [1] Uttamapinant, C., Tangpeerachaikul, A., Grecian, S., Clarke, S., Singh, U., Slade, P., ... & Ting, A. Y. (2012). Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling. Angewandte Chemie International Edition, 51(24), 5852-5856. View Source